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Compound of Interest |

Compound Name: Granulatin
CAS No.: 69306-81-6
Cat. No.: B14456034
Get Quote
. J

Extensive searches for a chemical substance named "Granulatin" did not yield any specific
results for a hazardous material requiring personal protective equipment (PPE) protocols. The
term "granulation” predominantly refers to two contexts:

» In medicine, it describes the formation of new connective tissue and microscopic blood
vessels in a wound during the healing process. This "granulation tissue” is a natural part of
healing and not a chemical to be handled.

e In manufacturing and pharmaceuticals, granulation is the process of forming larger particles
(granules) from a powder. This is done to improve handling, flowability, and compressibility of
materials. While the materials being granulated might be hazardous, "granulation" itself is a
physical process.

Given the context of your request for laboratory safety and chemical handling information, it is
possible that "Granulatin” is a trade name, a specific proprietary mixture, or a misnomer for
another chemical. To provide accurate and essential safety information, a Safety Data Sheet
(SDS) or the chemical composition of "Granulatin" is required.
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To illustrate the type of information that can be provided with the correct chemical identification,
the following is a comprehensive guide for handling a common granular laboratory chemical:
Sodium Hydroxide. This example is structured to meet all the core requirements of your
request, including data presentation, experimental protocols, and mandatory visualizations.

Personal Protective Equipment and Handling for
Sodium Hydroxide, Granular

This guide provides essential safety and logistical information for handling granular sodium
hydroxide in a laboratory setting. Researchers, scientists, and drug development professionals
should adhere to these procedures to ensure personal safety and proper disposal.

Hazard and Exposure Data

The following table summarizes key quantitative data for Sodium Hydroxide.

Parameter Value
Chemical Formula NaOH
CAS Number 1310-73-2

H290: May be corrosive to metalsH314: Causes
GHS Hazard Statements severe skin burns and eye damageH318:

Causes serious eye damage

OSHA PEL (Permissible Exposure Limit) TWA 2 mg/m3

NIOSH REL (Recommended Exposure Limit) C 2 mg/m3 (15-minute ceiling)

IDLH (Immediately Dangerous to Life or Health) 10 mg/m3

Detailed Protocol for Safe Handling of Granular Sodium
Hydroxide

This protocol outlines the step-by-step procedure for safely handling and disposing of granular
sodium hydroxide.

1.0 Pre-Handling Preparations
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1.1. Risk Assessment: Before beginning any work, conduct a risk assessment for the planned
experiment, considering the quantities of sodium hydroxide to be used and the potential for
exposure. 1.2. Location: Ensure all handling of granular sodium hydroxide is performed within a
certified chemical fume hood to minimize inhalation exposure. 1.3. Emergency Equipment:
Verify the location and functionality of the nearest safety shower and eyewash station. Ensure
they are unobstructed. 1.4. Spill Kit: Have a spill kit rated for caustic materials readily available.
This should include an inert absorbent material (such as sand or vermiculite), a neutralizing
agent for dilute spills (e.g., sodium bisulfate), and appropriate waste disposal bags.

2.0 Required Personal Protective Equipment (PPE)

2.1. Hand Protection: Wear nitrile or neoprene gloves that are rated for protection against
corrosive solids. Check gloves for any signs of degradation or punctures before use. 2.2. Eye
and Face Protection: Use chemical safety goggles that provide a complete seal around the
eyes. In addition, a face shield must be worn over the goggles to protect against splashes. 2.3.
Body Protection: A lab coat that is fully buttoned is required. For larger quantities, a chemically
resistant apron should be worn over the lab coat. 2.4. Footwear: Closed-toe shoes are
mandatory.

3.0 Weighing and Dispensing Procedure

3.1. Place a calibrated analytical balance inside the chemical fume hood. 3.2. Use a non-
metallic (e.g., ceramic or plastic) weigh boat or beaker to prevent corrosion. 3.3. Carefully
scoop the granular sodium hydroxide from the stock container using a clean, dry, non-metallic
spatula. 3.4. Slowly dispense the granules into the weigh boat, avoiding the creation of dust.
3.5. Securely close the stock container immediately after dispensing.

4.0 Solution Preparation

4.1. When preparing a sodium hydroxide solution, always add the granules slowly to cold
water, never the other way around, to prevent a violent exothermic reaction and boiling. 4.2.
Stir the solution continuously to dissipate heat. 4.3. Use a borosilicate glass (e.g., Pyrex®) or
other appropriate container, as the heat generated can crack standard glass.

5.0 Spill Response and Waste Disposal
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5.1. Spills: 5.1.1. For small spills, carefully sweep up the solid material with a non-metallic
brush and dustpan and place it in a labeled, sealed container for hazardous waste. 5.1.2. Do
not use water to clean up dry spills, as this will create a hazardous corrosive solution. 5.1.3. For
larger spills, follow the facility's emergency response procedures. 5.2. Waste Disposal: 5.2.1.
All unused sodium hydroxide and materials contaminated with it (e.g., weigh boats, gloves)
must be disposed of as hazardous waste. 5.2.2. Place solid waste in a clearly labeled, sealed,
and chemically compatible container. 5.2.3. Aqueous waste solutions must be neutralized
before disposal, in accordance with local and institutional regulations.

Mandatory Visualizations
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Caption: Workflow for Safe Handling of Granular Sodium Hydroxide.
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» To cite this document: BenchChem. [Information Regarding "Granulatin” Could Not Be
Found]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b14456034/docs#information-regarding-granulatin-
could-not-be-found]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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